4-(4-Cyanophenoxy)-1-chloro-2-butene

• Molecular Formula: C11H10ClNO
• Molecular Weight: 207.65 g/mol
• IUPAC Name: 4-(4-chlorobut-2-enoxy)benzonitrile
• InChI: InChI=1S/C11H10ClNO/c12-7-1-2-8-14-11-5-3-10(9-13)4-6-11/h1-6H,7-8H2
• InChI Key: PDTDMEMXFTZMHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)OCC=CCCl

Description

4-(4-Cyanophenoxy)-1-chloro-2-butene is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1,4-Dichlorobutene (750 g; 5 mol) was added to a stirred suspension of 4-cyanophenol (119.12 g; 1 mol) and K2CO3 (345 g; 2.5 mol) in MeCN (1000 mL) and the reaction mixture was refluxed for 4 h. The reaction mixture was filtered and concentrated. The residue was dissolved in di-iso-propyl ether (2000 mL) and after 24 h the precipitate was filtered off. The filtrate was concentrated giving the sub-title compound as a yellow oil which solidified upon standing (186 g; 0.89 mol).